N,N-diethyl-2-methoxy-5-(piperidine-1-carbonyl)benzene-1-sulfonamide

• IUPAC Name: N-benzyl-3-(benzylsulfamoyl)-4-methoxy-N-methylbenzamide
• InChI: InChI=1S/C23H24N2O4S/c1-25(17-19-11-7-4-8-12-19)23(26)20-13-14-21(29-2)22(15-20)30(27,28)24-16-18-9-5-3-6-10-18/h3-15,24H,16-17H2,1-2H3
• InChI Key: VQFMGFDCYMVBCM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)C2=CC(=C(C=C2)OC)S(=O)(=O)NCC3=CC=CC=C3
• Molecular Formula: C23H24N2O4S
• Molecular Weight: 424.5 g/mol

Description

N,N-diethyl-2-methoxy-5-(piperidine-1-carbonyl)benzene-1-sulfonamide, also known as MDL-100,240, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and has been used in a number of laboratory experiments to investigate its mechanism of action and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of N,N-diethyl-2-methoxy-5-(piperidine-1-carbonyl)benzene-1-sulfonamide is not fully understood, but it is believed to involve its interactions with ion channels and receptors in the nervous system. It has been shown to block the activity of voltage-gated calcium channels, which are involved in the release of neurotransmitters and the regulation of neuronal excitability.
Biochemical and Physiological Effects:
N,N-diethyl-2-methoxy-5-(piperidine-1-carbonyl)benzene-1-sulfonamide has been shown to have a number of biochemical and physiological effects, including its ability to modulate the activity of ion channels and receptors. It has also been shown to have anti-inflammatory and analgesic properties, and has been investigated for its potential as a treatment for conditions such as chronic pain and epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diethyl-2-methoxy-5-(piperidine-1-carbonyl)benzene-1-sulfonamide in laboratory experiments is its well-characterized mechanism of action and known interactions with ion channels and receptors. However, one limitation is that its effects may be highly specific to certain types of ion channels or receptors, and may not be generalizable to other systems.

Future Directions

There are a number of potential future directions for research on N,N-diethyl-2-methoxy-5-(piperidine-1-carbonyl)benzene-1-sulfonamide. One area of interest is its potential as a treatment for conditions such as chronic pain and epilepsy, where its ability to modulate ion channels and receptors may be beneficial. Other potential future directions include investigating its interactions with other types of ion channels and receptors, as well as exploring its potential as a tool for studying the nervous system and related physiological processes.

Synthesis Methods

The synthesis of N,N-diethyl-2-methoxy-5-(piperidine-1-carbonyl)benzene-1-sulfonamide typically involves the reaction of piperidine-1-carbonyl chloride with 2-methoxy-5-(N,N-diethylamino)benzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization or chromatography to obtain the final compound.

Scientific Research Applications

N,N-diethyl-2-methoxy-5-(piperidine-1-carbonyl)benzene-1-sulfonamide has been studied for a variety of scientific research applications, including its potential as a modulator of ion channels and receptors. It has been shown to interact with a number of different ion channels, including voltage-gated calcium channels, and has been investigated for its potential as a treatment for conditions such as epilepsy and chronic pain.